Cas no 2248187-53-1 (4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate)

• Product Name: 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate
• CAS No: 2248187-53-1
• MF: C₁₈H₂₀N₂O₇
• MW: 376.360605239868
• CID: 6552394
• PubChem ID: 165730842
• Update Time: 2025-07-23

4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248187-53-1
• EN300-6521109
• 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate

• Inchi： 1S/C18H20N2O7/c1-18(2,3)26-17(24)19-8-9-25-10-13(19)16(23)27-20-14(21)11-6-4-5-7-12(11)15(20)22/h4-7,13H,8-10H2,1-3H3/t13-/m0/s1
• InChI Key： VLFIQVBWPLAPTL-ZDUSSCGKSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 376.12705098g/mol
• Monoisotopic Mass: 376.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate

Research Brief on 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate (CAS: 2248187-53-1)

The compound 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate (CAS: 2248187-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the morpholine ring and the phthalimide moiety, make it a versatile scaffold for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and solid-phase peptide synthesis, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate exhibits promising inhibitory activity against specific proteases involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound showed nanomolar affinity for caspase-3, a key enzyme in apoptosis regulation. These findings suggest its potential as a lead compound for the development of anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable bioavailability and metabolic stability, making it a viable candidate for preclinical development. However, challenges such as solubility and off-target effects remain to be addressed. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential side effects.

In conclusion, 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3S)-morpholine-3,4-dicarboxylate represents a promising chemical entity with significant potential in drug discovery. Its unique structural attributes and biological activity warrant further exploration, particularly in the context of targeted therapy development. Future studies should aim to elucidate its mechanism of action and optimize its pharmacological profile for clinical translation.